Cas no 1018340-69-6 (3-[4-(Propan-2-yl)phenoxy]propane-1-sulfonyl chloride)

• Product Name: 3-[4-(Propan-2-yl)phenoxy]propane-1-sulfonyl chloride
• CAS No: 1018340-69-6
• Molecular Formula: C₁₂H₁₇ClO₃S
• Molecular Weight: 276.779581785202
• MDL: MFCD10023007
• CID: 5045095
• PubChem ID: 64201035

3-[4-(Propan-2-yl)phenoxy]propane-1-sulfonyl chloride Properties

Names and Identifiers

• 3-[4-(propan-2-yl)phenoxy]propane-1-sulfonyl chloride
• 3-(4-propan-2-ylphenoxy)propane-1-sulfonyl chloride

• MDL： MFCD10023007
• InChIKey： QSOIOYRBVUYLGK-UHFFFAOYSA-N
• Inchi： 1S/C12H17ClO3S/c1-10(2)11-4-6-12(7-5-11)16-8-3-9-17(13,14)15/h4-7,10H,3,8-9H2,1-2H3
• SMILES： ClS(CCCOC1C=CC(=CC=1)C(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 6
• Heavy Atom Count: 17
• Complexity: 300
• XLogP3: 3.5
• Topological Polar Surface Area: 51.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes